N-[(4-methoxyphenyl)methyl]-6-(trifluoromethyl)pyrimidin-4-amine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-6-(trifluoromethyl)pyrimidin-4-amine
• InChI: InChI=1S/C13H12F3N3O/c1-20-10-4-2-9(3-5-10)7-17-12-6-11(13(14,15)16)18-8-19-12/h2-6,8H,7H2,1H3,(H,17,18,19)
• InChI Key: YHNKGTCYCQTVEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NC=NC(=C2)C(F)(F)F
• Molecular Formula: C13H12F3N3O
• Molecular Weight: 283.25 g/mol

Description

“N-[(4-methoxyphenyl)methyl]-6-(trifluoromethyl)pyrimidin-4-amine” is a chemical compound. It is a derivative of pyrimidine, which is a basic aromatic ring present in many biological compounds. Pyrimidine and its derivatives have been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of pyrimidine derivatives, including “N-[(4-methoxyphenyl)methyl]-6-(trifluoromethyl)pyrimidin-4-amine”, often involves the use of bioisosterism. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Cyclooxygenase-2 (COX-2) Inhibition

• Findings :
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Novel Derivatives Synthesis

• Efficient Microwave-Assisted Synthesis : The compound can be used as a building block for novel derivatives. .

Secondary Amine Preparation

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Mechanism of Action

Target of Action

It is known that pyrimidine derivatives have shown significant antifungal activities . They have been found to be effective against various fungal species such as Botryosphaeria dothidea, Phomopsis sp., and Botrytis cinereal .

Result of Action

Given its potential antifungal activity, it can be inferred that it may lead to the death of fungal cells, thereby preventing the spread of fungal infections .